Fluorescein disodium salt
Fluorescein disodium salt
Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat.
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
Brand Name:
Vulcanchem
CAS No.:
518-47-8
VCID:
VC0036422
InChI:
InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2
SMILES:
C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H10Na2O5
Molecular Weight:
376.3 g/mol
Fluorescein disodium salt
CAS No.: 518-47-8
Main Products
VCID: VC0036422
Molecular Formula: C20H10Na2O5
Molecular Weight: 376.3 g/mol
| CAS No. | 518-47-8 |
|---|---|
| Product Name | Fluorescein disodium salt |
| Molecular Formula | C20H10Na2O5 |
| Molecular Weight | 376.3 g/mol |
| IUPAC Name | disodium;2-(3-oxido-6-oxoxanthen-9-yl)benzoate |
| Standard InChI | InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2 |
| Standard InChIKey | NJDNXYGOVLYJHP-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+] |
| Density | 1.601 (NTP, 1992) |
| Melting Point | 599 to 743 °F (decomposes) (NTP, 1992) |
| Physical Description | Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat. |
| Description | Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat. A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor. |
| Related CAS | 2321-07-5 (Parent) |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) |
| Synonyms | C.I. 45350 Colircusi Fluoresceina D and C Yellow No. 7 D and C Yellow No. 8 Diofluor Dipotassium Salt, Fluorescein Disodium Fluorescein Disodium Salt, Fluorescein Fluor I Strip A.T. Fluor-I-Strip A.T. Fluorescéine sodique Faure Fluorescein Fluorescein Dipotassium Salt Fluorescein Disodium Salt Fluorescein Monosodium Salt Fluorescein Sodium Fluorescein Sodium, Minims Fluorescein, Disodium Fluorescein, Sodium Fluoresceina, Colircusi Fluoresceine, Minims Fluorescite Fluorets Ful Glo Ful-Glo Funduscein Minims Fluorescein Sodium Minims Fluoresceine Minims Stains Monosodium Salt, Fluorescein Optifluor Diba Sodium Fluorescein Sodium, Fluorescein Uranine |
| Vapor Pressure | Negligible (NTP, 1992) |
| PubChem Compound | 10608 |
| Last Modified | Nov 11 2021 |
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